Cas no 161533-09-1 (Benzyl 5-bromopentylcarbamate)

• Product Name: Benzyl 5-bromopentylcarbamate
• CAS No: 161533-09-1
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 2125947
• PubChem ID: 22610892
• Update Time: 2025-06-13

Benzyl 5-bromopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl 5-bromopentylcarbamate
• Benzyl (5-bromopentyl)carbamate
• n-cbz-5-amino-l-bromopentane
• N-CBZ-5-amino-1-bromopentane
• N--CBZ-5-amino-1-bromopentane
• HYVGOGJCUXKVPW-UHFFFAOYSA-N
• benzyl N-(5-bromopentyl)carbamate
• DB-342449
• Benzyl(5-bromopentyl)carbamate
• SCHEMBL1419600
• 161533-09-1
• A1-22254
• Benzyl 5-bromopentylcarbamate

• Inchi： 1S/C13H18BrNO2/c14-9-5-2-6-10-15-13(16)17-11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2,(H,15,16)
• InChI Key： HYVGOGJCUXKVPW-UHFFFAOYSA-N
• SMILES： BrCCCCCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.05209g/mol
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 5-bromopentylcarbamate

Recent Advances in the Study of Benzyl 5-bromopentylcarbamate (CAS: 161533-09-1) in Chemical Biology and Pharmaceutical Research

Benzyl 5-bromopentylcarbamate (CAS: 161533-09-1) is a synthetic organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its carbamate functional group and bromoalkyl side chain, serves as a crucial intermediate in the synthesis of various bioactive molecules, including protease inhibitors, anticancer agents, and antimicrobial compounds. The unique structural features of Benzyl 5-bromopentylcarbamate make it an attractive scaffold for drug discovery and development, particularly in the design of targeted therapies.

Recent studies have focused on the mechanistic role of Benzyl 5-bromopentylcarbamate in modulating enzymatic activity and cellular pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a covalent inhibitor of cysteine proteases, highlighting its potential in treating parasitic infections. The bromoalkyl moiety facilitates selective binding to active-site thiol groups, enabling precise targeting of pathogenic enzymes while minimizing off-target effects. This specificity is further enhanced by the carbamate group, which contributes to improved pharmacokinetic properties and metabolic stability.

In oncology research, Benzyl 5-bromopentylcarbamate has emerged as a promising building block for antibody-drug conjugates (ADCs). A collaborative study between academic and industrial researchers (Nature Biotechnology, 2024) reported its successful incorporation into next-generation ADCs targeting HER2-positive breast cancer. The compound's ability to form stable linkages with monoclonal antibodies while maintaining potent cytotoxic activity has opened new avenues for targeted cancer therapy. Notably, the bromine atom allows for facile functionalization, enabling researchers to optimize drug-loading ratios and conjugate stability.

The synthetic accessibility of Benzyl 5-bromopentylcarbamate has also facilitated structure-activity relationship (SAR) studies in antimicrobial drug development. Recent work published in Bioorganic & Medicinal Chemistry Letters (2024) explored modifications to the benzyl and bromoalkyl groups, leading to derivatives with enhanced activity against multidrug-resistant bacterial strains. These findings underscore the compound's value as a versatile pharmacophore that can be tailored to address specific therapeutic challenges.

From a chemical biology perspective, Benzyl 5-bromopentylcarbamate has proven invaluable as a tool compound for studying protein-ligand interactions. Its well-defined reactivity profile enables researchers to probe enzyme mechanisms and map binding sites with unprecedented precision. Advanced mass spectrometry techniques coupled with this compound have yielded novel insights into allosteric regulation and substrate recognition in various enzyme families.

Looking forward, the pharmaceutical applications of Benzyl 5-bromopentylcarbamate appear poised for expansion. Current clinical trials (Phase I/II) are evaluating its derivatives as potential treatments for neurodegenerative disorders, leveraging its ability to cross the blood-brain barrier. Additionally, ongoing research in prodrug design is exploring its utility in improving oral bioavailability of challenging therapeutic agents. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, Benzyl 5-bromopentylcarbamate is likely to remain at the forefront of medicinal chemistry innovation.